Cas no 2138518-83-7 (4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane)

• Product Name: 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane
• CAS No: 2138518-83-7
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 6385662
• PubChem ID: 165488243
• Update Time: 2025-11-07

4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane
• 2138518-83-7
• EN300-784774

• Inchi： 1S/C14H18N4/c1-2-5-12(6-3-1)14-11-16-17-18(14)13-7-4-9-15-10-8-13/h1-3,5-6,11,13,15H,4,7-10H2
• InChI Key： GNJHEIXZSMMHDF-UHFFFAOYSA-N
• SMILES： N1(C(=CN=N1)C1C=CC=CC=1)C1CCNCCC1

Computed Properties

• Exact Mass: 242.153146591g/mol
• Monoisotopic Mass: 242.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane

Introduction to 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane (CAS No. 2138518-83-7)

4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane, a compound with the CAS number 2138518-83-7, is a novel azepane derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by the presence of a 1,2,3-triazole moiety, which is known for its stability and bioactivity, and a phenyl group that enhances its pharmacological properties.

The synthesis of 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and widely used "click" chemistry method. This reaction is highly efficient and selective, making it an ideal choice for the synthesis of complex molecules with high purity and yield. The CuAAC reaction not only facilitates the formation of the 1,2,3-triazole ring but also allows for the introduction of various functional groups, thereby expanding the scope of potential applications.

In recent years, 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane has been extensively studied for its potential as a therapeutic agent in various diseases. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs. GPCRs play a crucial role in numerous physiological processes and are involved in a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic disorders.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane exhibits potent agonist activity at the serotonin 5-HT₄ receptor. This receptor is known to be involved in gastrointestinal motility and cognitive function. The compound was found to enhance gastric emptying and improve cognitive performance in animal models, suggesting its potential as a treatment for conditions such as irritable bowel syndrome (IBS) and cognitive impairment.

Another area of interest is the use of 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity makes it a promising candidate for the development of new treatments for inflammatory diseases.

The pharmacokinetic properties of 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane have also been investigated. Studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a long half-life, allowing for once-daily dosing regimens.

Safety is another critical aspect of drug development. Preclinical studies have shown that 4-(5-phenyl-1H-1,2,3-triazol-1-yl)azepane has a low toxicity profile and does not cause significant adverse effects at therapeutic doses. These findings support its further evaluation in clinical trials.

In conclusion, 4-(5-phenyl-1H-1,2,3-triazol-1-y l)azepane (CAS No. 2138518 -83 -7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in multiple disease areas.